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Compound of Interest

Compound Name: Diphenyliodonium-2-carboxylate

Cat. No.: B187560 Get Quote

An In-depth Technical Guide to
Diphenyliodonium-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Diphenyliodonium-2-carboxylate, a versatile hypervalent iodine reagent. This

document delves into its synthesis, reactivity, and applications, with a focus on its role as a

benzyne precursor in organic synthesis. Detailed experimental protocols and mechanistic

diagrams are provided to support researchers in its practical application.

Physical and Chemical Properties
Diphenyliodonium-2-carboxylate is a stable, crystalline solid. It is often supplied as a

monohydrate, which can be converted to the anhydrous form.[1] The key physical and chemical

properties are summarized in the tables below.
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Property Value Reference

IUPAC Name 2-phenyliodoniobenzoate [2]

Synonyms

(2-

Carboxyphenyl)phenyliodoniu

m hydroxide inner salt,

Phenylbenziodoxole

[3][4]

Appearance
White to off-white powder or

crystals
[3][4]

Quantitative Data for Diphenyliodonium-2-carboxylate
Forms

Property Anhydrous Form Monohydrate Form

Molecular Formula C₁₃H₉IO₂ C₁₃H₉IO₂·H₂O

Molecular Weight 324.11 g/mol 342.13 g/mol

CAS Number 1488-42-2 96195-89-0

Melting Point 215–216 °C (decomposes)[1] 220–222 °C (decomposes)[3]

Solubility Soluble in dichloromethane[1] Soluble in hot water[1]

Spectroscopic Data
Spectroscopic Technique Characteristic Features Reference

Infrared (IR) Spectroscopy

Carboxylate (C=O) stretching

frequencies around 1600–

1700 cm⁻¹

[1]

¹H NMR Spectroscopy

Aromatic proton signals

typically appear in the range of

δ 7.2–7.8 ppm

[1]

Mass Spectrometry (MS) Confirms the molecular weight [1]
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Chemical Reactivity and Applications
Diphenyliodonium-2-carboxylate is primarily known as a convenient and stable precursor to

benzyne (1,2-didehydrobenzene), a highly reactive intermediate in organic synthesis.[1]

Generation of Benzyne
Upon thermal decomposition, Diphenyliodonium-2-carboxylate undergoes a concerted

fragmentation to yield benzyne, iodobenzene, and carbon dioxide.[1] This reaction provides a

neutral and aprotic method for generating benzyne, avoiding the need for strong bases or

organometallic reagents.[4]
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Thermal Decomposition and Benzyne Generation

Starting Material

Process

Products

Diphenyliodonium-2-carboxylate

Heating (e.g., reflux in ethylbenzene)

 undergoes

Benzyne (Reactive Intermediate)

 generates

Iodobenzene

 generates

Carbon Dioxide

 generates
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Synthesis Workflow of Diphenyliodonium-2-carboxylate Monohydrate

Reactants & Reagents

Reaction Steps

Final Product

o-Iodobenzoic Acid

1. Oxidation of o-Iodobenzoic Acid with K₂S₂O₄ in H₂SO₄

Potassium Persulfate Concentrated Sulfuric Acid Benzene

2. Addition of Benzene at 10°C and stirring for 1 hour

3. Precipitation by adding chilled water

4. Neutralization with Ammonium Hydroxide at 15-25°C

5. Extraction with Methylene Chloride

6. Recrystallization from hot water

Diphenyliodonium-2-carboxylate Monohydrate
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Benzyne Trapping via Diels-Alder Reaction

Reactants Intermediates

Process

Final Product

Diphenyliodonium-2-carboxylate

Reflux in Diethylbenzene

 decomposes in

Tetraphenylcyclopentadienone (Diene)

[4+2] Cycloaddition

Benzyne Diels-Alder Adduct

Decarbonylation (-CO)

 undergoes to generate  forms

1,2,3,4-Tetraphenylnaphthalene

 to yield
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Conceptual Diagram of Biological Effects

Diphenyliodonium-2-carboxylate (DIPC)

Acts as an Oxidizing Agent

Generation of Reactive Oxygen Species (ROS)

 leads to

Modulation of Cellular Signaling Pathways

 causes

Interaction with Enzymes

 leads to

Alteration of Gene Expression (e.g., antioxidant response genes) Cellular Effects (e.g., Apoptosis, Cell Survival)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of Diphenyliodonium-
2-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187560#physical-and-chemical-properties-of-
diphenyliodonium-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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